methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate

• IUPAC Name: methyl 4-[[4-(hydroxymethyl)-4-[(4-methoxyphenyl)methyl]piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H29NO4/c1-27-21-9-5-18(6-10-21)15-23(17-25)11-13-24(14-12-23)16-19-3-7-20(8-4-19)22(26)28-2/h3-10,25H,11-17H2,1-2H3
• InChI Key: VPGJHRTUKWGRSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2(CCN(CC2)CC3=CC=C(C=C3)C(=O)OC)CO
• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol

Description

Methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits. This compound is a piperidine derivative that has been synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The mechanism of action of methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been found to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
Methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been found to increase the levels of anti-inflammatory cytokines such as interleukin-10. Additionally, it has been shown to increase the levels of brain-derived neurotrophic factor, which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate in lab experiments is its ability to cross the blood-brain barrier. This allows for the compound to directly affect the central nervous system. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research of methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate. One potential direction is the investigation of its potential as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Another direction is the exploration of its potential as an analgesic and anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter activity.

Scientific Research Applications

Methyl 4-{[4-(hydroxymethyl)-4-(4-methoxybenzyl)-1-piperidinyl]methyl}benzoate has been the subject of several scientific studies due to its potential therapeutic benefits. This compound has been found to possess anticonvulsant, analgesic, and anti-inflammatory properties. It has also been shown to have potential applications in the treatment of Parkinson's disease, Alzheimer's disease, and depression.